Cas no 728034-36-4 (L-Proline,4-(fluoromethyl)-5-oxo-, (4S)-)
728034-36-4 structure
Product Name:L-Proline,4-(fluoromethyl)-5-oxo-, (4S)-
CAS No:728034-36-4
MF:C6H8FNO3
MW:161.131025314331
CID:559114
PubChem ID:45082388
Update Time:2025-04-19
L-Proline,4-(fluoromethyl)-5-oxo-, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- L-Proline,4-(fluoromethyl)-5-oxo-, (4S)-
- L-Proline, 4-(fluoromethyl)-5-oxo-, (4S)- (9CI)
- (2S,4S)-4-(fluoromethyl)-5-oxopyrrolidine-2-carboxylic acid
- cis-4-monofluoromethyl-l-pyroglutamic acid
- 728034-36-4
-
- Inchi: 1S/C6H8FNO3/c7-2-3-1-4(6(10)11)8-5(3)9/h3-4H,1-2H2,(H,8,9)(H,10,11)/t3-,4+/m1/s1
- InChI Key: XHGXLSCASXGUSO-DMTCNVIQSA-N
- SMILES: FC[C@@H]1C(N[C@H](C(=O)O)C1)=O
Computed Properties
- Exact Mass: 161.04882128g/mol
- Monoisotopic Mass: 161.04882128g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 66.4Ų
L-Proline,4-(fluoromethyl)-5-oxo-, (4S)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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